Cas no 1799949-67-9 (2-bromo-3-fluoro-6-iodobenzaldehyde)

• Product Name: 2-bromo-3-fluoro-6-iodobenzaldehyde
• CAS No: 1799949-67-9
• MF: C₇H₃BrFIO
• MW: 328.904997110367
• CID: 4675146
• Update Time: 2025-11-02

2-bromo-3-fluoro-6-iodobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-fluoro-6-iodobenzaldehyde
• Benzaldehyde, 2-bromo-3-fluoro-6-iodo-

• Inchi： 1S/C7H3BrFIO/c8-7-4(3-11)6(10)2-1-5(7)9/h1-3H
• InChI Key： JFKZSDVCCIWCLB-UHFFFAOYSA-N
• SMILES： C(=O)C1=C(I)C=CC(F)=C1Br

Additional information on 2-bromo-3-fluoro-6-iodobenzaldehyde

Comprehensive Guide to 2-Bromo-3-fluoro-6-iodobenzaldehyde (CAS No. 1799949-67-9): Properties, Applications, and Market Insights

2-Bromo-3-fluoro-6-iodobenzaldehyde (CAS 1799949-67-9) is a highly specialized halogenated benzaldehyde derivative that has gained significant attention in pharmaceutical and material science research. This multifunctional aromatic aldehyde serves as a crucial building block in organic synthesis, particularly in the development of novel drug candidates and advanced materials. The compound's unique triple halogen substitution pattern (bromine, fluorine, and iodine) makes it exceptionally valuable for cross-coupling reactions and directed metalation processes.

Recent trends in medicinal chemistry have shown growing interest in halogenated benzaldehydes like 2-bromo-3-fluoro-6-iodobenzaldehyde, especially with the rise of targeted drug discovery and covalent inhibitor design. The presence of three different halogen atoms at specific positions on the benzene ring allows for sequential functionalization, enabling chemists to create complex molecular architectures with precise control. This property aligns perfectly with current demands in fragment-based drug discovery and click chemistry applications.

The physical properties of 2-bromo-3-fluoro-6-iodobenzaldehyde contribute to its versatility in synthetic applications. Typically appearing as a pale yellow to white crystalline solid, this compound exhibits moderate solubility in common organic solvents such as dichloromethane, THF, and DMF, while being nearly insoluble in water. The electron-withdrawing nature of the halogen substituents significantly influences the aldehyde reactivity, making it particularly useful in nucleophilic addition reactions and reductive amination processes.

In pharmaceutical applications, 2-bromo-3-fluoro-6-iodobenzaldehyde serves as a key intermediate for constructing heterocyclic compounds with potential biological activity. Researchers have utilized this building block in the synthesis of kinase inhibitors, antimicrobial agents, and central nervous system (CNS) drugs. The fluorine atom at the 3-position is particularly valuable for modulating drug metabolism and improving membrane permeability, addressing current challenges in blood-brain barrier penetration for neurological treatments.

The material science field has also found applications for 2-bromo-3-fluoro-6-iodobenzaldehyde in developing organic electronic materials and liquid crystals. The compound's ability to participate in palladium-catalyzed coupling reactions makes it ideal for constructing π-conjugated systems used in OLEDs and organic photovoltaics. Recent advancements in flexible electronics and wearable technology have increased demand for such specialized building blocks.

From a synthetic chemistry perspective, 2-bromo-3-fluoro-6-iodobenzaldehyde offers multiple handles for orthogonal functionalization. The iodine substituent is particularly valuable for Sonogashira couplings and Ullmann reactions, while the bromine atom can participate in Suzuki-Miyaura couplings. The fluorine atom remains relatively inert to many transition metal-catalyzed processes, allowing for sequential modification strategies that are crucial in modern combinatorial chemistry approaches.

The market availability of 2-bromo-3-fluoro-6-iodobenzaldehyde has improved significantly in recent years, with several specialty chemical suppliers offering the compound in research quantities. Current price trends reflect its status as a high-value intermediate, with costs varying based on purity (typically 95-98%) and scale of purchase. The growing interest in halogen-diverse chemical libraries for drug discovery has created steady demand for such multifunctional building blocks.

Handling and storage recommendations for 2-bromo-3-fluoro-6-iodobenzaldehyde follow standard protocols for air-sensitive aldehydes. Best practices include storage under inert atmosphere at low temperatures (2-8°C) and protection from light to prevent aldehyde oxidation and iodine loss. The compound's stability makes it suitable for international shipping, contributing to its availability in global research markets.

Future research directions involving 2-bromo-3-fluoro-6-iodobenzaldehyde are likely to focus on its application in PROTACs development (Proteolysis Targeting Chimeras) and covalent inhibitor design, two rapidly growing areas in drug discovery. The compound's unique halogen pattern positions it as an ideal candidate for creating bifunctional molecules that can simultaneously engage multiple biological targets, addressing current challenges in undruggable target therapeutics.

Analytical characterization of 2-bromo-3-fluoro-6-iodobenzaldehyde typically involves HPLC analysis for purity assessment, along with standard spectroscopic techniques (1H NMR, 13C NMR, and mass spectrometry). The distinctive aldehyde proton signal in NMR (typically around δ 10.0 ppm) and characteristic halogen splitting patterns provide clear identification markers. These analytical features make quality control straightforward for both manufacturers and end-users.

As the chemical industry continues to emphasize sustainable synthesis, innovative approaches to producing 2-bromo-3-fluoro-6-iodobenzaldehyde are emerging. Recent literature describes improved regioselective halogenation methods and catalytic oxidation protocols that reduce waste generation. These advancements align with growing demands for green chemistry solutions in fine chemical production.

The patent landscape surrounding 2-bromo-3-fluoro-6-iodobenzaldehyde and related compounds shows increasing activity, particularly in pharmaceutical applications. Recent filings demonstrate its utility in creating BTK inhibitors, EGFR modulators, and antibody-drug conjugates (ADCs). This intellectual property activity indicates strong commercial interest and suggests expanding applications in precision medicine development.

Academic research utilizing 2-bromo-3-fluoro-6-iodobenzaldehyde has produced numerous publications in top-tier chemistry journals, with citation rates increasing steadily since 2018. The compound's versatility is demonstrated by its use in diverse contexts ranging from metal-organic frameworks (MOFs) to fluorescent probes. This broad applicability ensures continued scientific interest and investigation.

For researchers considering 2-bromo-3-fluoro-6-iodobenzaldehyde for their projects, several key considerations emerge. The compound's three-point halogen differentiation allows for unprecedented control in sequential cross-coupling strategies, but requires careful planning of reaction sequences. Recent methodological advances in halogen-selective coupling have significantly expanded the synthetic utility of such multihalogenated platforms.

Looking ahead, 2-bromo-3-fluoro-6-iodobenzaldehyde is poised to maintain its importance in chemical research due to several factors: the continued growth of halogen-rich pharmaceuticals, increasing demand for diverse chemical space in drug discovery, and expanding applications in advanced materials. As synthetic methodologies evolve to better exploit its unique substitution pattern, this compound will likely find even broader utility across multiple scientific disciplines.